Acetamide, n-(3-nitro[1,1'-biphenyl]-4-yl)-

• IUPAC Name: N-(2-nitro-4-phenylphenyl)acetamide
• InChI: InChI=1S/C14H12N2O3/c1-10(17)15-13-8-7-12(9-14(13)16(18)19)11-5-3-2-4-6-11/h2-9H,1H3,(H,15,17)
• InChI Key: JKXVEWTVBFBXAA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=C(C=C1)C2=CC=CC=C2)[N+](=O)[O-]
• Molecular Formula: C14H12N2O3
• DSSTOX Substance ID: DTXSID4063828
• Molecular Weight: 256.26 g/mol
• CAS No.: 5393-46-4

Description

“Acetamide, n-(3-nitro[1,1’-biphenyl]-4-yl)-” is a chemical compound with the formula C8H8N2O3. It is also known by other names such as Acetanilide, 3’-nitro-; m-Nitroacetanilide; N- (3-Nitrophenyl)acetamide; N-Acetyl-m-nitroaniline; 3-Nitro-N-acetylaniline; 3’-Nitroacetanilide; 3-Nitroacetanilide; N- (3-Nitrophenyl)acetic acid amide.

Synthesis Analysis

The synthesis of Acetamides from Aniline and Substituted Anilines involves acetylation. In this process, aniline acts as a nucleophile and reacts with acetic anhydride, which is an electrophile. The reaction results in the formation of acetanilide.

Molecular Structure Analysis

The molecular structure of “Acetamide, n-(3-nitro[1,1’-biphenyl]-4-yl)-” is available as a 2D Mol file. The IUPAC Standard InChI is InChI=1S/C8H8N2O3/c1-6(11)9-7-3-2-4-8(5-7)10(12)13/h2-5H,1H3,(H,9,11).

Physical and Chemical Properties Analysis

The compound has a molecular weight of 180.1607. Other physical and chemical properties such as boiling temperature, critical temperature, critical pressure, and density can be found in the NIST/TRC Web Thermo Tables.

Safety and Hazards

The compound is suspected of causing cancer. It is advised to avoid contact with skin and eyes, not to breathe dust, and not to ingest. If swallowed, immediate medical assistance should be sought.

Synthesis routes and methods I

Procedure details

To a mixture of 4-acetamido-1,1′biphenyl (21.1 g, 0.1 mol) and 150 mL of acetic anhydride maintained between 8° C. and 13° C. is slowly added dropwise over 32 minutes 12.7 mL of 70% nitric acid. The reaction mixture is added to 600 mL of a mixture of water and ice and the resultant precipitate is collected by filtration. The filter cake is washed with water and the residue is recrystallized from methanol (800 mL) to give 23.6 g of the title compound as a yellow crystalline solid melting at 129-132° C.

Synthesis routes and methods II

Procedure details

4-Acetaminobiphenyl (17 g, 80.57 mmol)in glacial acetic acid (600 ml) was added a solution of potassium nitrate (18 g, 178 mmol) in conc. sulphuric acid (75 ml) at such a rate that the temperature was kept below 30° C. Following the addition the mixture was stirred at ambient temperature for 72 hours. The reaction mixture was poured into ice-water (1200 ml). The product was filtered off, washed thoroughly with water and dried. Recrystallization from EtOH (99%, 150 ml) afforded 4-acetamino-3-nitrobiphenyl (8.7 g).